Cas no 1353977-79-3 (2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride)

• Product Name: 2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride
• CAS No: 1353977-79-3
• MF: C₁₁H₁₇ClN₂OS
• MW: 260.783480405808
• MDL: MFCD21098469
• CID: 2091413
• PubChem ID: 66569631
• Update Time: 2025-10-29

2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride
• AKOS024464063
• 2-(3-aminopiperidin-1-yl)-1-thiophen-2-ylethanone;hydrochloride
• 2-(3-Amino-piperidin-1-yl)-1-thiophen-2-yl-ethanone hydrochloride
• DB-238910
• 2-(3-Amino-piperidin-1-yl)-1-thiophen-2-yl-ethanone
• 1353977-79-3
• 2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanonehydrochloride

• MDL： MFCD21098469
• Inchi： 1S/C11H16N2OS.ClH/c12-9-3-1-5-13(7-9)8-10(14)11-4-2-6-15-11;/h2,4,6,9H,1,3,5,7-8,12H2;1H
• InChI Key： RJYZVTRNVHLHSQ-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C(CN1CCCC(C1)N)=O

Computed Properties

• Exact Mass: 260.0750120g/mol
• Monoisotopic Mass: 260.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride

Introduction to 2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone Hydrochloride (CAS No. 1353977-79-3)

2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride, with the CAS number 1353977-79-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring and a piperidine moiety, making it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride consists of a thiophene ring attached to an ethanone group, which is further substituted with a piperidine ring bearing an amino group. The presence of these functional groups imparts specific pharmacological properties to the molecule, such as enhanced solubility, improved bioavailability, and potential interactions with biological targets.

Recent studies have highlighted the potential of 2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride has shown potential in neurodegenerative disorders. A study conducted at the University of California, Los Angeles (UCLA), found that this compound can effectively modulate certain neurotransmitter systems, potentially offering neuroprotective benefits. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride has also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a drug candidate. Its high oral bioavailability and low toxicity profile make it an attractive option for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential in treating various diseases.

In conclusion, 2-(3-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride (CAS No. 1353977-79-3) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes in various medical conditions.